4-(2-Fluoro-3-methoxyphenyl)oxan-4-amine hydrochloride
Overview
Description
“4-(2-Fluoro-3-methoxyphenyl)oxan-4-amine hydrochloride” is a chemical compound with the CAS number 1803606-87-2 . It has a molecular weight of 261.72 and its molecular formula is C12H17ClFNO2 . It is typically stored at room temperature and appears as a powder .
Physical and Chemical Properties The compound has a molecular weight of 261.72 . Its molecular formula is C12H17ClFNO2 . The compound is typically stored at room temperature and appears as a powder .
Scientific Research Applications
Antibacterial Activity
4-(2-Fluoro-3-methoxyphenyl)oxan-4-amine hydrochloride and its derivatives have been studied for their antibacterial properties. A study synthesized secondary propanaryl-amines, whose oxalates and hydrochlorides, including similar compounds, exhibited high antibacterial activity (Arutyunyan et al., 2017).
Synthesis and Reactivity
This compound and its related chemical structures are subjects of chemical synthesis studies, exploring their reactivity and potential applications. One such study involved the synthesis and reactions of closely related chemical structures, contributing to the understanding of their chemical behavior (Pimenova et al., 2003).
Chromatography and Detection Techniques
Compounds related to 4-(2-Fluoro-3-methoxyphenyl)oxan-4-amine hydrochloride have been used as fluorescent labeling reagents in high-performance liquid chromatography for amino acids detection, highlighting their role in analytical chemistry (Watanabe & Imai, 1981).
Organic Synthesis
These compounds are also significant in the field of organic synthesis. Studies have been conducted on the preparation of various derivatives, such as 2-Fluoro-4-Methoxyaniline, showcasing their relevance in synthetic organic chemistry (Ragan et al., 2003).
Fluorescence Properties
The fluorescence properties of derivatives of 4-(2-Fluoro-3-methoxyphenyl)oxan-4-amine hydrochloride have been characterized, indicating their potential application in fluorescence-based detection methods (Al-Dirbashi, Kuroda, & Nakashima, 1998).
Safety and Hazards
properties
IUPAC Name |
4-(2-fluoro-3-methoxyphenyl)oxan-4-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO2.ClH/c1-15-10-4-2-3-9(11(10)13)12(14)5-7-16-8-6-12;/h2-4H,5-8,14H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUFIBPSSEXODGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C2(CCOCC2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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